Cas no 1281691-39-1 ((Z)-2-cyano-N-(2,4-difluorophenyl)-3-(2,6-dimethylimidazo[2,1-b][1,3]thiazol-5-yl)prop-2-enamide)

• Product Name: (Z)-2-cyano-N-(2,4-difluorophenyl)-3-(2,6-dimethylimidazo[2,1-b][1,3]thiazol-5-yl)prop-2-enamide
• CAS No: 1281691-39-1
• MF: C₁₇H₁₂F₂N₄OS
• MW: 358.365188598633
• CID: 6466509
• PubChem ID: 97558751
• Update Time: 2025-10-23

(Z)-2-cyano-N-(2,4-difluorophenyl)-3-(2,6-dimethylimidazo[2,1-b][1,3]thiazol-5-yl)prop-2-enamide Chemical and Physical Properties

Names and Identifiers

• 1281691-39-1
• (Z)-2-cyano-N-(2,4-difluorophenyl)-3-(2,6-dimethylimidazo[2,1-b][1,3]thiazol-5-yl)prop-2-enamide

• Inchi： 1S/C17H12F2N4OS/c1-9-8-23-15(10(2)21-17(23)25-9)5-11(7-20)16(24)22-14-4-3-12(18)6-13(14)19/h3-6,8H,1-2H3,(H,22,24)/b11-5-
• InChI Key： GXHPMIIAHZNPDX-WZUFQYTHSA-N
• SMILES： S1C(C)=CN2C1=NC(C)=C2/C=C(/C#N)\C(NC1C=CC(=CC=1F)F)=O

Computed Properties

• Exact Mass: 358.06998852g/mol
• Monoisotopic Mass: 358.06998852g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 607
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 98.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides

Additional information on (Z)-2-cyano-N-(2,4-difluorophenyl)-3-(2,6-dimethylimidazo[2,1-b][1,3]thiazol-5-yl)prop-2-enamide

Introduction to (Z)-2-cyano-N-(2,4-difluorophenyl)-3-(2,6-dimethylimidazo[2,1-b][1,3]thiazol-5-yl)prop-2-enamide and Its Significance in Modern Chemical Biology

(Z)-2-cyano-N-(2,4-difluorophenyl)-3-(2,6-dimethylimidazo[2,1-b][1,3]thiazol-5-yl)prop-2-enamide is a compound of significant interest in the field of chemical biology and pharmaceutical research. This molecule, identified by its CAS number 1281691-39-1, has garnered attention due to its unique structural features and potential biological activities. The compound belongs to a class of heterocyclic amides that are known for their diverse pharmacological properties. Its molecular structure incorporates several key functional groups, including a cyano group, fluoro-substituted aromatic rings, and a complex imidazo[2,1-b][1,3]thiazole scaffold, which contribute to its intriguing chemical and biological characteristics.

The imidazo[2,1-b][1,3]thiazole core is a privileged scaffold in medicinal chemistry, widely recognized for its role in the development of bioactive molecules. This particular scaffold has been extensively studied for its potential applications in the treatment of various diseases, including cancer and infectious disorders. The presence of fluoro-substituents in the aromatic ring enhances the metabolic stability and binding affinity of the molecule, making it a valuable candidate for further pharmacological exploration.

In recent years, there has been a growing interest in the development of novel therapeutic agents that target specific biological pathways. The compound (Z)-2-cyano-N-(2,4-difluorophenyl)-3-(2,6-dimethylimidazo[2,1-b][1,3]thiazol-5-yl)prop-2-enamide has shown promise in preliminary studies as a modulator of key cellular processes. Its ability to interact with biological targets such as enzymes and receptors has been explored through both computational modeling and experimental assays. These studies suggest that the molecule may exhibit inhibitory activity against certain enzymes involved in inflammation and cell proliferation.

The synthesis of this compound involves multiple steps that highlight the expertise required in organic chemistry. The introduction of the cyano group and the complex heterocyclic system necessitates precise control over reaction conditions to ensure high yield and purity. Advances in synthetic methodologies have enabled chemists to construct such intricate molecules with increasing efficiency. The use of transition metal catalysis and asymmetric synthesis techniques has been particularly valuable in achieving the desired stereochemical outcomes.

The biological evaluation of (Z)-2-cyano-N-(2,4-difluorophenyl)-3-(2,6-dimethylimidazo[2,1-b][1,3]thiazol-5-yl)prop-2-enamide has revealed several interesting properties. In vitro assays have demonstrated its potential as an inhibitor of enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are implicated in inflammatory responses. Additionally, preliminary cell-based assays suggest that the compound may exhibit antiproliferative effects on certain cancer cell lines. These findings are particularly noteworthy given the ongoing efforts to develop selective inhibitors for these targets.

The structural features of this molecule also make it an attractive candidate for further derivatization. By modifying specific functional groups or introducing additional substituents, chemists can explore new analogs with enhanced potency or selectivity. This approach is often employed in drug discovery programs to optimize lead compounds for clinical development. The versatility of the imidazo[2,1-b][1,3]thiazole scaffold allows for diverse structural modifications while maintaining key pharmacophoric elements.

The role of computational chemistry in the study of this compound cannot be overstated. Molecular modeling techniques have been instrumental in understanding how the molecule interacts with biological targets at the atomic level. These studies provide insights into binding modes and energetics, which are crucial for rational drug design. By integrating experimental data with computational predictions, researchers can accelerate the discovery process and reduce reliance on empirical screening.

In conclusion, (Z)-cyano-N-(2,4-difluorophenyl)-3-(2,6-dimethylimidazo[2,1-b] [1,3]thiazol-5-yl)prop-2-enamide (CAS no: 1281691-39-1) represents a significant advancement in chemical biology research. Its unique structural composition and promising biological activities position it as a valuable tool for further exploration in drug discovery. As our understanding of molecular interactions continues to evolve, compounds like this one will play an increasingly important role in developing innovative therapeutic strategies.